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Compound of Interest

Compound Name: SR-4370

cat. No.: B610977

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Logistical Information for the HDAC Inhibitor SR-4370.

This document provides crucial guidance on the proper disposal and safe handling of SR-4370,
a potent and selective inhibitor of class | histone deacetylases (HDACSs). Adherence to these
procedures is vital to ensure personnel safety and environmental compliance within the
laboratory setting. SR-4370 is a benzoylhydrazide-class HDAC inhibitor with demonstrated
cytotoxic effects on cancer cells, necessitating careful management as a chemical waste
product.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of SR-4370 is provided below. This
information is essential for a comprehensive understanding of the compound's characteristics
for safe handling and disposal.
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Property Value

CAS Number 1816294-67-3[2][3][4][5]
Molecular Formula C17H18F2N20[2][3][4]
Molecular Weight 304.34 g/mol [2][3]
Appearance Crystalline solid[4]
Solubility Soluble in DMSOI3][4][5]
Storage Temperature -20°C[3][4][5]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedures for the disposal of SR-4370. This
guidance is based on standard laboratory practices for chemical waste management. Always
consult your institution's specific environmental health and safety (EHS) guidelines and the
official Safety Data Sheet (SDS) before proceeding.

o Personal Protective Equipment (PPE): Before handling SR-4370, ensure appropriate PPE is
worn, including a lab coat, safety goggles, and chemical-resistant gloves.

+ Waste Segregation:

o Solid Waste: Collect unused or expired SR-4370 powder in a clearly labeled, sealed
container designated for solid chemical waste. Do not mix with other incompatible waste
streams.

o Contaminated Materials: Dispose of all materials that have come into direct contact with
SR-4370, such as pipette tips, contaminated gloves, and weighing paper, in a designated
solid waste container.

o Liquid Waste: Solutions containing SR-4370 (e.g., in DMSO) should be collected in a
labeled, leak-proof container for liquid chemical waste. Avoid mixing with aqueous or
halogenated waste unless permitted by your institution's EHS office.
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o Labeling: All waste containers must be clearly and accurately labeled with the full chemical
name ("SR-4370"), the primary hazard (e.g., "Toxic," "Chemical Waste"), and the date of
accumulation.

o Storage of Waste: Store waste containers in a designated, secure area, away from
incompatible materials, until collection by your institution's EHS personnel. Ensure the
storage area is well-ventilated.

o Decontamination: Decontaminate all work surfaces and equipment that may have come into
contact with SR-4370 using an appropriate solvent (e.g., 70% ethanol), followed by a
thorough cleaning with soap and water.

 Emergency Procedures: In case of a spill, immediately alert personnel in the vicinity.
Evacuate the area if necessary and follow your institution's established spill response
protocol. For eye or skin contact, flush the affected area with copious amounts of water for at
least 15 minutes and seek immediate medical attention.

Experimental Workflow for SR-4370 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of SR-4370 waste in a laboratory setting.
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Start: SR-4370 Waste Generated
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End: Proper Disposal

Click to download full resolution via product page
Caption: Workflow for the Segregation and Disposal of SR-4370 Waste.

This information is intended to supplement, not replace, the comprehensive guidance provided
in the official Safety Data Sheet (SDS) and your institution's established safety protocols.
Always prioritize safety and consult with your EHS department for any specific questions or
concerns regarding the handling and disposal of SR-4370.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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